Cas no 2742652-66-8 (3-Bromo-5,6-dimethylpyridine-2-carbonitrile)

• Product Name: 3-Bromo-5,6-dimethylpyridine-2-carbonitrile
• CAS No: 2742652-66-8
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD34575098
• CID: 5653325
• PubChem ID: 165640301
• Update Time: 2025-11-07

3-Bromo-5,6-dimethylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2742652-66-8
• 3-bromo-5,6-dimethylpyridine-2-carbonitrile
• Z5074645239
• EN300-28269176
• 3-Bromo-5,6-dimethylpyridine-2-carbonitrile

• MDL： MFCD34575098
• Inchi： 1S/C8H7BrN2/c1-5-3-7(9)8(4-10)11-6(5)2/h3H,1-2H3
• InChI Key： TYOJVGOISAHPMX-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C)C(C)=C1

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7Ų

Additional information on 3-Bromo-5,6-dimethylpyridine-2-carbonitrile

Comprehensive Overview of 3-Bromo-5,6-dimethylpyridine-2-carbonitrile (CAS No. 2742652-66-8)

3-Bromo-5,6-dimethylpyridine-2-carbonitrile (CAS No. 2742652-66-8) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the bromine substitution and cyano functional group, make it a versatile intermediate for synthesizing bioactive molecules. With the growing demand for pyridine derivatives in drug discovery, this compound has garnered significant attention from researchers exploring kinase inhibitors, antiviral agents, and catalysts.

The molecular formula C₈H₇BrN₂ and precise regioselective bromination at the 3-position of the pyridine ring enable selective functionalization, a key advantage for structure-activity relationship (SAR) studies. Recent publications highlight its role in developing next-generation pharmaceuticals, particularly in oncology and CNS disorders. The compound’s lipophilicity (LogP ~2.1) and hydrogen-bond acceptor capacity align with modern drug-likeness criteria, addressing trending queries about "improving bioavailability in small molecules".

In material science, 3-Bromo-5,6-dimethylpyridine-2-carbonitrile serves as a precursor for photoactive materials and OLED intermediates, responding to industry demands for energy-efficient displays. Analytical data (HPLC purity >98%, melting point 112-114°C) meet stringent requirements for high-throughput screening applications. Environmental considerations are addressed through its low ecotoxicity profile, a frequent search topic in green chemistry forums.

Innovative synthetic routes employing microwave-assisted synthesis (yield optimization up to 85%) and flow chemistry techniques reflect current research trends toward process intensification. Stability studies confirm compatibility with automated parallel synthesis platforms, crucial for combinatorial chemistry workflows. The compound’s crystallographic data (CCDC-deposited) supports computational modeling studies, aligning with AI-driven molecular docking inquiries.

Regulatory compliance documentation includes full spectroscopic characterization (1H/13C NMR, HRMS) and REACH registration status, addressing frequent procurement concerns. Storage recommendations (-20°C under argon) ensure stability for long-term research projects. As patent analysis reveals growing IP activity around related pyridine-carbonitrile hybrids, this compound represents a strategic building block for intellectual property development in medicinal chemistry.

Emerging applications in proteolysis targeting chimeras (PROTACs) design and covalent inhibitor development position 3-Bromo-5,6-dimethylpyridine-2-carbonitrile at the forefront of targeted protein degradation research. Custom synthesis options (mg to kg scale) with isotope labeling (13C, 15N) cater to mechanistic studies and ADME profiling, reflecting the compound’s adaptability to diverse research needs in contemporary drug development pipelines.